Cas no 697-40-5 (Bicyclo[2.2.2]octane,1-bromo-4-methyl-)

• Product Name: Bicyclo[2.2.2]octane,1-bromo-4-methyl-
• CAS No: 697-40-5
• MF: C₉H₁₅Br
• MW: 203.119402170181
• CID: 528358
• PubChem ID: 12768
• Update Time: 2025-04-19

Bicyclo[2.2.2]octane,1-bromo-4-methyl- Chemical and Physical Properties

Names and Identifiers

• Bicyclo[2.2.2]octane,1-bromo-4-methyl-
• 1-Bromo-4-methylbicyclo[2.2.2]octane
• 4-bromo-1-methylbicyclo[2.2.2]octane
• 1-BROMO-4-METHYLBICYCLO(2.2.2)OCTANE
• Bicyclo[2.2.2]octane, 1-bromo-4-methyl-
• SCHEMBL750190
• 697-40-5
• ULVFCNAPUWBYEJ-UHFFFAOYSA-N
• 1-Bromo-4-methylbicyclo[2.2.2]octane #
• DTXSID50219988

• Inchi： 1S/C9H15Br/c1-8-2-5-9(10,6-3-8)7-4-8/h2-7H2,1H3
• InChI Key： ULVFCNAPUWBYEJ-UHFFFAOYSA-N
• SMILES： BrC12CCC(C)(CC1)CC2

Computed Properties

• Exact Mass: 202.03575
• Monoisotopic Mass: 202.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 3.2

Experimental Properties

• Density: 1.383
• Boiling Point: 202.8°C at 760 mmHg
• Flash Point: 83°C
• Refractive Index: 1.556
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides